Cas no 23000-43-3 (4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine)
23000-43-3 structure
Product Name:4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine
CAS No:23000-43-3
MF:C6H5ClN4
MW:168.583698987961
MDL:MFCD00661967
CID:290222
PubChem ID:219751
Update Time:2025-04-19
4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine
- 1H-Pyrazolo[3,4-d]pyrimidine,4-chloro-1-methyl-
- 1-Methyl-4-chloropyrazolo[3,4-d]pyrimidine
- 4-Chlor-1-methyl-1H-pyrazolo[3,4-d]pyrimidin
- 4-Chloro-1-methyl-1H-pyrazolo<3.4-d>pyrimidin
- 4-Chloro-1-methylpyrazolo[3,4-d]pyrimidine
- 4-chloro-1-methylpyrazolo[5,4-d]pyrimidine
- NSC1424
- 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-methyl-
- PubChem18649
- NCIStruc2_000250
- NCIStruc1_000123
- NCI1424
- AVFLNALVPBLGEV-UHFFFAOYSA-N
- NCGC00013007
- CL3547
- BDBM50195863
- A
- 23000-43-3
- NSC-1424
- NCI60_000927
- Z220518426
- W-206797
- A878363
- MFCD00661967
- NCGC00013007-02
- SCHEMBL13510
- NCGC00096134-01
- F1902-0043
- AKOS000117913
- AM20090237
- EN300-26080
- 4-Chloro-1-methylpyrazolo[3 pound not4-d]pyrimidine
- PS-3103
- FT-0692438
- SY007121
- CCG-37951
- CS-W018697
- PB24673
- DTXSID40277274
- 4-CHLORO-1-METHYL-1H-PYRAZOL[3,4-D]PYRIMIDINE
- CHEMBL375123
- EAD5BMA4P6
- STL252686
-
- MDL: MFCD00661967
- Inchi: 1S/C6H5ClN4/c1-11-6-4(2-10-11)5(7)8-3-9-6/h2-3H,1H3
- InChI Key: AVFLNALVPBLGEV-UHFFFAOYSA-N
- SMILES: ClC1=C2C=NN(C)C2=NC=N1
Computed Properties
- Exact Mass: 168.02000
- Monoisotopic Mass: 168.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 43.6
- Molecular Weight: 168.58
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: White solid
- Density: 1.59
- Melting Point: 102-104
- Boiling Point: 294.6℃ at 760 mmHg
- Flash Point: 132℃
- Refractive Index: 1.743
- PSA: 43.60000
- LogP: 1.01670
- Vapor Pressure: No data available
4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine Security Information
- Signal Word:Danger
- Hazard Statement: Harmful
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H301 (97.5%)
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | CK433-1g |
4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine |
23000-43-3 | 97% | 1g |
550CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | CK433-250mg |
4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine |
23000-43-3 | 97% | 250mg |
310CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | CK433-25g |
4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine |
23000-43-3 | 97% | 25g |
6658CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | CK433-10g |
4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine |
23000-43-3 | 97% | 10g |
3271CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | CK433-5g |
4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine |
23000-43-3 | 97% | 5g |
1902CNY | 2021-05-07 | |
| Fluorochem | 067568-1g |
4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine |
23000-43-3 | 97% | 1g |
£57.00 | 2022-03-01 | |
| Fluorochem | 067568-5g |
4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine |
23000-43-3 | 97% | 5g |
£203.00 | 2022-03-01 | |
| Fluorochem | 067568-10g |
4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine |
23000-43-3 | 97% | 10g |
£348.00 | 2022-03-01 | |
| Fluorochem | 067568-250mg |
4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine |
23000-43-3 | 97% | 250mg |
£29.00 | 2022-03-01 | |
| Chemenu | CM104179-250mg |
4-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine |
23000-43-3 | 95+% | 250mg |
$54 | 2021-08-06 |
4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
23000-43-3 (4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine) Related Products
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